1-[2-(Tetrahydro-furan-2-ylmethoxy)-phenyl]-ethanone

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 1-[2-(oxolan-2-ylmethoxy)phenyl]ethanone
• InChI: InChI=1S/C13H16O3/c1-10(14)12-6-2-3-7-13(12)16-9-11-5-4-8-15-11/h2-3,6-7,11H,4-5,8-9H2,1H3
• InChI Key: IUEFDFJEDXVGGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1OCC2CCCO2

Description

1-[2-(Tetrahydro-furan-2-ylmethoxy)-phenyl]-ethanone is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

K2CO3 (4.5 g, 0.032 mol) was added to a solution of 2-hydroxy-acetophenone (4 g, 0.03 mol) and 2-bromomethyl-tetrahydro-furan (10 g, 0.06 mol) in DMF (20 mL). The resulting mixture was vigorously stirred for 16 h at 110° C., cooled and then diluted with water (100 mL), extracted with EtOAc (3×50 mL). The combined organic layers were washed with water (2×30 mL), filtered over anhydrous Na2SO4, filtered and the solvent removed under reduced pressure. The crude product was purified by flash chropatography on silica gel (eluent EtOAc-hexane, 1:5) to give 1-[2-(tetrahydro-furan-2-ylmethoxy)-phenyl]-ethanone (2.22 g; 34%) as brown oil.